Cas no 2375262-34-1 ((4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride)

• Product Name: (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride
• CAS No: 2375262-34-1
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 6335923
• PubChem ID: 145711698
• Update Time: 2025-10-13

(4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4,4-dimethylpyrrolidin-3-yl)methanol;hydrochloride
• 2375262-34-1
• AVD26234
• (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride
• EN300-7439060
• Z3824732568

• Inchi： 1S/C7H15NO.ClH/c1-7(2)5-8-3-6(7)4-9;/h6,8-9H,3-5H2,1-2H3;1H
• InChI Key： UJHXMFIXBBNLHV-UHFFFAOYSA-N
• SMILES： Cl.OCC1CNCC1(C)C

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride

Research Brief on (4,4-Dimethylpyrrolidin-3-yl)methanol Hydrochloride (CAS: 2375262-34-1): Recent Advances and Applications

In recent years, (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride (CAS: 2375262-34-1) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine structure and hydrochloride salt form, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates. Researchers have particularly highlighted its role in modulating specific biological targets, making it a valuable tool in drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and optimization strategies for (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride. The research team employed a combination of chiral resolution and catalytic hydrogenation techniques to achieve high enantiomeric purity, which is critical for its application in asymmetric synthesis. The study also investigated the compound's stability under various physiological conditions, providing valuable insights into its pharmacokinetic profile. These findings are expected to facilitate the development of more efficient and scalable synthetic routes for this compound.

Another significant advancement comes from a collaborative study between academic and industrial researchers, which examined the compound's potential as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride could be effectively incorporated into pharmacophores designed to disrupt PPIs involved in cancer and neurodegenerative diseases. The researchers reported enhanced binding affinity and selectivity when the compound was used as a structural motif, underscoring its versatility in drug design.

In addition to its synthetic and pharmacological applications, recent preclinical studies have explored the therapeutic potential of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride itself. A 2023 study published in ACS Chemical Neuroscience investigated its neuroprotective effects in models of Parkinson's disease. The compound was found to reduce oxidative stress and mitochondrial dysfunction in neuronal cells, suggesting a potential role in neurotherapeutic interventions. These findings open new avenues for further research into its mechanisms of action and therapeutic efficacy.

Despite these promising developments, challenges remain in the widespread application of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical properties and demonstrated biological activities make it a compelling subject for ongoing research. As the field continues to evolve, (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is likely to play an increasingly important role in the discovery and development of new therapeutic agents.